2-[(6-Methoxy-2-naphthyl)oxy]acetohydrazide
Description
The compound 2-[(6-Methoxy-2-naphthyl)oxy]acetohydrazide is a chemical entity that serves as a core structure for various synthesized derivatives with potential biological activities. It is related to the class of compounds known as hydrazides, which are characterized by the presence of the -CO-NH-NH2 functional group attached to an acyl group.
Synthesis Analysis
The synthesis of derivatives of 2-[(6-Methoxy-2-naphthyl)oxy]acetohydrazide typically involves condensation reactions. For instance, the Schiff base N'-[(1E)-(4-Fluorophenyl)methylene]-6-methoxy-2-naphthohydrazide is synthesized through the condensation of 6-methoxy-2-naphthohydrazide and 4-fluorobenzaldehyde . Similarly, a series of Schiff base derivatives has been synthesized using microwave-assisted synthesis, which is an efficient method that often results in higher yields and shorter reaction times compared to conventional methods .
Molecular Structure Analysis
The molecular structure of these compounds is often planar, with the presence of a C=N double bond in a trans configuration, as observed in the Schiff base mentioned above . The crystal packing of these molecules is typically stabilized by hydrogen bonds and other weak interactions, such as C-H···O bonds and C-H···π-ring interactions .
Chemical Reactions Analysis
The hydrazide group in these compounds is reactive and can form various derivatives through reactions with different aldehydes to form Schiff bases . These reactions are typically acid-catalyzed and can be performed under microwave irradiation to enhance the reaction rate and yield .
Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds are influenced by their molecular structure and the presence of intra-molecular hydrogen bonding. Density functional theory (DFT) calculations, including vibrational analysis and atoms-in-molecule analysis, have been employed to explore these properties. These studies show a good correlation between experimental and calculated bond lengths and vibrational frequencies, indicating the reliability of theoretical methods in predicting the properties of such compounds . The effect of hydrogen bonding on the structural and vibrational properties of these molecules is significant and can be analyzed using various computational techniques .
properties
IUPAC Name |
2-(6-methoxynaphthalen-2-yl)oxyacetohydrazide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3/c1-17-11-4-2-10-7-12(5-3-9(10)6-11)18-8-13(16)15-14/h2-7H,8,14H2,1H3,(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMLLDVMDXUTPPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(C=C2)OCC(=O)NN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901207860 | |
Record name | 2-[(6-Methoxy-2-naphthalenyl)oxy]acetic acid hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901207860 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
438219-62-6 | |
Record name | 2-[(6-Methoxy-2-naphthalenyl)oxy]acetic acid hydrazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=438219-62-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[(6-Methoxy-2-naphthalenyl)oxy]acetic acid hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901207860 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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